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Compound of Interest

Compound Name: tert-Butyl carbamate

Cat. No.: B055562 Get Quote

Introduction

tert-Butyl carbamate, also known as Boc-amide, is a versatile and widely utilized reagent in

organic chemistry.[1][2] Its stability and ease of handling make it an important intermediate in

the synthesis of a wide array of chemical compounds, including pharmaceuticals,

agrochemicals, and other specialty chemicals.[1][3] This technical guide provides a

comprehensive overview of its properties, applications, and relevant experimental protocols for

researchers, scientists, and professionals in drug development.

Core Properties and Specifications
tert-Butyl carbamate is a white crystalline powder at room temperature.[1] It is valued for its

role as a stable source of the tert-butoxycarbonyl (Boc) protecting group, which is fundamental

in peptide synthesis and other complex molecule construction.

Table 1: Physicochemical Properties of tert-Butyl Carbamate
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Property Value Source(s)

CAS Number 4248-19-5 [1][2][4]

Molecular Formula C₅H₁₁NO₂ [1][2][5]

Molecular Weight 117.15 g/mol [1][2][6]

Appearance
White crystalline powder /

White to slightly yellow needles
[1][4]

Melting Point 105-110 °C [1][3][4]

Boiling Point ~220 °C (rough estimate) [3]

Density ~1.127 g/mL (rough estimate) [3]

Solubility

Soluble in methylene chloride,

chloroform, methanol; slightly

soluble in petroleum ether and

water.

[3][4]

IUPAC Name tert-butyl carbamate [6]

Synonyms

Boc-amide, Carbamic acid tert-

butyl ester, t-

Butoxycarbonylamide

[1][3][4]

Safety and Handling
Appropriate safety precautions must be observed when handling tert-Butyl carbamate. It is

classified as causing serious eye irritation and may cause skin irritation.[4][6]

Table 2: GHS Hazard Information for tert-Butyl Carbamate
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Hazard Class Pictogram Signal Word
Hazard
Statement(s)

Acute Toxicity, Oral

(Harmful)
GHS07 Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritation
GHS07 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
GHS07 Warning

H319: Causes serious

eye irritation

Source(s):[4][6][7]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[8]

P270: Do not eat, drink or smoke when using this product.[8]

P280: Wear protective gloves/eye protection/face protection.[4][8]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn at all times.[8] Handling should occur in a well-ventilated area.[8]

Applications in Organic Synthesis
The primary application of tert-butyl carbamate is as a reagent for the introduction of the tert-

butoxycarbonyl (Boc) protecting group for amines. This function is critical in multi-step

syntheses, preventing unwanted side reactions of the amine group.

1. N-Boc Protection: The Boc group is renowned for its stability under a wide range of reaction

conditions and its facile removal under acidic conditions. While tert-butyl carbamate itself can

be used, the more common reagent for this transformation is di-tert-butyl dicarbonate (Boc₂O).
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2. Palladium-Catalyzed Cross-Coupling Reactions: tert-Butyl carbamate serves as an

effective ammonia surrogate in palladium-catalyzed cross-coupling reactions with aryl and

heteroaryl halides.[3][4] This method provides a direct route to N-Boc protected anilines, which

are valuable intermediates in medicinal chemistry.[3][4]

Caption: Palladium-catalyzed synthesis of N-Boc-protected anilines.

Experimental Protocols
Protocol 1: General Procedure for Palladium-Catalyzed N-Arylation of Aryl Halides

This protocol describes a general method for the synthesis of N-Boc-protected anilines using

tert-butyl carbamate.[4]

Materials:

Aryl halide (1.0 mmol)

tert-Butyl carbamate (1.2 mmol)

Cesium carbonate (Cs₂CO₃) (2.0 mmol)

Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

Ligand (e.g., Xantphos, 4 mol%)

Anhydrous 1,4-dioxane (5 mL)

Procedure:

To an oven-dried reaction vessel, add the aryl halide, tert-butyl carbamate, cesium

carbonate, palladium catalyst, and ligand.

Evacuate and backfill the vessel with an inert atmosphere (e.g., Argon or Nitrogen).

Add anhydrous 1,4-dioxane via syringe.

Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring by TLC or GC-MS.
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Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

Filter the mixture through a pad of celite, washing with additional ethyl acetate.

Concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the desired N-

Boc-protected aniline.

Protocol 2: N-Boc Protection of a Primary Amine using Di-tert-butyl Dicarbonate (Boc₂O)

This protocol outlines the widely used method for protecting primary amines, a reaction central

to the utility of the Boc group.[9]

Materials:

Primary amine (1.0 mmol)

Di-tert-butyl dicarbonate (Boc₂O) (1.1 mmol)

Solvent (e.g., Dichloromethane, THF, or a mixture of Acetone/Water)

Base (e.g., Triethylamine or Sodium Bicarbonate, if starting with an amine salt)

Procedure:

Dissolve the primary amine in the chosen solvent in a round-bottom flask.

If the amine is in the form of a salt (e.g., hydrochloride), add an equivalent of a base like

triethylamine to liberate the free amine.

Add the di-tert-butyl dicarbonate to the solution at room temperature.

Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress

by TLC.

Once the reaction is complete, remove the solvent under reduced pressure.
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If an aqueous workup is necessary, extract the residue with an organic solvent like ethyl

acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,

and evaporate the solvent.

The resulting N-Boc protected amine can be purified by column chromatography or

recrystallization if needed.

Dissolve Amine in Solvent

Add Boc₂O

Stir at Room Temperature (4-12h)

Monitor by TLC

Incomplete

Workup (Solvent Removal / Extraction)

Reaction Complete

Purification (Chromatography)

N-Boc Protected Amine
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Click to download full resolution via product page

Caption: Experimental workflow for N-Boc protection of a primary amine.

Spectroscopic Data
¹H NMR (Proton NMR): The ¹H NMR spectrum of tert-butyl carbamate is characterized by two

main signals. A large singlet appears around 1.45-1.50 ppm, corresponding to the nine

equivalent protons of the tert-butyl group. A broad singlet corresponding to the two protons of

the amine group (-NH₂) also appears in the spectrum.[10]

IR (Infrared) Spectroscopy: The IR spectrum provides information about the functional groups

present. Key absorptions for tert-butyl carbamate include:

N-H stretching: Two bands in the region of 3400-3200 cm⁻¹ corresponding to the primary

amine.

C=O stretching: A strong absorption band around 1725-1700 cm⁻¹ for the carbonyl group of

the carbamate.

C-H stretching: Bands just below 3000 cm⁻¹ for the alkyl C-H bonds.

Source(s):[5][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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